Cas no 2639442-62-7 (3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid)

• Product Name: 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid
• CAS No: 2639442-62-7
• MF: C₂₃H₁₇NO₄
• MW: 371.385386228561
• CID: 5665307
• PubChem ID: 165900738
• Update Time: 2025-10-29

3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27722656
• 2639442-62-7
• 3-[2-(3-{[(benzyloxy)carbonyl]amino}phenyl)ethynyl]benzoic acid
• 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid

• Inchi： 1S/C23H17NO4/c25-22(26)20-10-4-8-17(14-20)12-13-18-9-5-11-21(15-18)24-23(27)28-16-19-6-2-1-3-7-19/h1-11,14-15H,16H2,(H,24,27)(H,25,26)
• InChI Key： VMPSPSYGDRHHPV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C#CC2=CC=CC(C(=O)O)=C2)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 371.11575802g/mol
• Monoisotopic Mass: 371.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid

Exploring the Versatile Applications of 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid (CAS No. 2639442-62-7)

3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid (CAS No. 2639442-62-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique ethynylbenzoic acid core and benzyloxycarbonylamino functional group, serves as a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its structural features can be leveraged to develop novel therapeutic agents.

The chemical structure of 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid includes a phenyl ethynyl linkage, which is known for its ability to facilitate conjugation and enhance electronic properties. This makes the compound a promising candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, the presence of the carboxylic acid group allows for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, the demand for 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid has increased due to its role in the development of targeted therapies. With the rise of personalized medicine, researchers are exploring how this compound can be used to create inhibitors for specific enzymes or receptors. For instance, its ethynylbenzoic acid moiety can be modified to interact with biological targets, making it a versatile building block in pharmaceutical research.

Another area where 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid shows promise is in the field of bioconjugation. Scientists are investigating its use in linking biomolecules, such as proteins or peptides, to other functional groups. This application is particularly relevant in the development of diagnostic tools and drug delivery systems, where precise molecular interactions are crucial.

The synthesis of 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid typically involves multi-step organic reactions, including Sonogashira coupling and ester hydrolysis. These methods ensure high purity and yield, making the compound accessible for both academic and industrial research. As synthetic techniques continue to advance, the scalability of this compound is expected to improve, further broadening its applications.

From an environmental perspective, 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid is considered relatively stable under standard conditions. However, researchers are increasingly focused on developing greener synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the growing trend toward sustainable chemistry and the adoption of green chemistry principles in industrial processes.

In conclusion, 3-2-(3-{(benzyloxy)carbonylamino}phenyl)ethynylbenzoic acid (CAS No. 2639442-62-7) is a multifaceted compound with significant potential in drug development, materials science, and bioconjugation. Its unique structural features, combined with its versatility, make it a valuable asset in modern chemical research. As scientists continue to explore its applications, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.